Cas no 1878-52-0 (2-3-(Propan-2-yl)phenoxyacetic Acid)

• Product name: 2-3-(Propan-2-yl)phenoxyacetic Acid
• CAS No: 1878-52-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1383172

2-3-(Propan-2-yl)phenoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [3-(1-methylethyl)phenoxy]-
• 2-(3-propan-2-ylphenoxy)acetic acid
• 2-3-(Propan-2-yl)phenoxyacetic Acid

Additional information on 2-3-(Propan-2-yl)phenoxyacetic Acid

Comprehensive Overview of 2-3-(Propan-2-yl)phenoxyacetic Acid (CAS No. 1878-52-0): Properties, Applications, and Industry Insights

2-3-(Propan-2-yl)phenoxyacetic Acid (CAS No. 1878-52-0) is a specialized organic compound gaining attention in pharmaceutical, agricultural, and chemical research due to its unique structural properties and functional versatility. As a derivative of phenoxyacetic acid, this compound features an isopropyl group (propan-2-yl) at the 3-position of the phenyl ring, enhancing its lipophilicity and reactivity. Researchers and industry professionals frequently search for terms like "phenoxyacetic acid derivatives," "CAS 1878-52-0 applications," and "isopropyl-substituted aromatic acids," reflecting growing interest in its potential.

The compound’s molecular structure (C₁₁H₁₄O₃) combines a carboxylic acid moiety with an ether linkage, making it a valuable intermediate in synthesizing bioactive molecules and agrochemicals. Recent studies highlight its role in developing plant growth regulators, aligning with the global trend toward sustainable agriculture. Searches for "eco-friendly crop enhancers" and "green chemistry alternatives" underscore its relevance in addressing food security challenges.

In pharmaceutical contexts, 2-3-(Propan-2-yl)phenoxyacetic Acid serves as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. Its ability to modulate enzyme activity has sparked investigations into "COX-2 inhibitor synthesis" and "structure-activity relationships," topics trending in medicinal chemistry forums. The compound’s logP value and hydrogen bonding capacity are critical parameters for drug design, often queried in computational chemistry databases.

From a technical perspective, the compound’s physical-chemical properties—such as melting point (~90–92°C), solubility in organic solvents, and stability under ambient conditions—are frequently discussed in patents and formulation guides. Analytical methods like HPLC and GC-MS are employed for purity assessment, with users searching for "CAS 1878-52-0 analytical standards" to ensure reproducibility in experiments.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its degradation pathways and ecotoxicity profile are subjects of ongoing research, particularly in regions with stringent REACH compliance requirements. Queries like "biodegradability of phenoxyacetic acids" reflect industry efforts to align with circular economy principles.

Innovations in catalytic synthesis and flow chemistry have optimized the production of 2-3-(Propan-2-yl)phenoxyacetic Acid, reducing waste and energy consumption. This aligns with the surge in searches for "continuous manufacturing in fine chemicals" and "atom-efficient reactions," highlighting the compound’s role in modern process chemistry.

In summary, 2-3-(Propan-2-yl)phenoxyacetic Acid (CAS No. 1878-52-0) bridges multiple scientific disciplines, offering solutions for healthcare, agriculture, and industrial sustainability. Its evolving applications and research-driven demand position it as a compound of significant academic and commercial interest.